Cas no 1502262-06-7 (3-(5-methylthiophen-2-yl)butanoic acid)

• Product Name: 3-(5-methylthiophen-2-yl)butanoic acid
• CAS No: 1502262-06-7
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 6039692
• PubChem ID: 54041300
• Update Time: 2025-05-23

3-(5-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylthiophen-2-yl)butanoic acid
• SCHEMBL9489532
• AKOS019576784
• 1502262-06-7
• EN300-1845392

• Inchi： 1S/C9H12O2S/c1-6(5-9(10)11)8-4-3-7(2)12-8/h3-4,6H,5H2,1-2H3,(H,10,11)
• InChI Key： LMNSQGGOBMMHAN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C)CC(=O)O

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(5-methylthiophen-2-yl)butanoic acid

Comprehensive Overview of 3-(5-methylthiophen-2-yl)butanoic acid (CAS No. 1502262-06-7): Properties, Applications, and Industry Insights

3-(5-methylthiophen-2-yl)butanoic acid (CAS No. 1502262-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a thiophene ring substituted with a methyl group and a butanoic acid side chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₂O₂S, highlights its potential for modifications, making it valuable for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-(5-methylthiophen-2-yl)butanoic acid has surged, driven by their role in developing bioactive molecules. Researchers frequently search for "thiophene derivatives in drug design" or "CAS 1502262-06-7 synthesis methods," reflecting its relevance in medicinal chemistry. The compound’s lipophilicity and hydrogen-bonding capacity contribute to its utility in optimizing pharmacokinetic properties, a hot topic in small-molecule therapeutics.

From an industrial perspective, 3-(5-methylthiophen-2-yl)butanoic acid is often explored for its potential in crop protection formulations. Agrochemical companies investigate "thiophene-based pesticides" due to their efficacy and environmental compatibility. The compound’s structural motif aligns with trends toward sustainable chemistry, addressing concerns about eco-friendly agrochemicals—a frequently searched topic in green chemistry forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 1502262-06-7. Laboratories prioritize "purity analysis of thiophene derivatives" to ensure compliance with regulatory standards. The compound’s melting point (typically 80–85°C) and solubility profile (moderate in organic solvents) further underscore its practicality in industrial processes.

Innovations in catalysis have also spotlighted 3-(5-methylthiophen-2-yl)butanoic acid as a substrate for cross-coupling reactions. Queries like "Pd-catalyzed thiophene functionalization" or "microwave-assisted synthesis of butanoic acid derivatives" dominate academic discussions, reflecting the compound’s adaptability to modern synthetic methodologies. Such advancements align with the broader shift toward atom-efficient and energy-saving protocols.

In conclusion, 3-(5-methylthiophen-2-yl)butanoic acid (CAS No. 1502262-06-7) exemplifies the intersection of structural ingenuity and practical utility. Its applications span pharmaceuticals, agrochemicals, and material science, resonating with contemporary searches for "multifunctional heterocycles" and "high-value chemical intermediates." As research progresses, this compound is poised to remain a focal point in innovation-driven chemistry.